N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-pyridin-4-ylquinoline-4-carboxamide

• IUPAC Name: N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C20H17N5O2/c1-12(20-23-13(2)25-27-20)22-19(26)16-11-18(14-7-9-21-10-8-14)24-17-6-4-3-5-15(16)17/h3-12H,1-2H3,(H,22,26)
• InChI Key: MSBWCIUJSMVYMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C(C)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=NC=C4
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol

Description

1,2,4-Oxadiazole derivatives have received considerable attention due to their unique bioisosteric properties and a wide spectrum of biological activities. They are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. Among the isomers, 1,3,4-oxadiazoles have the greatest interest.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

Oxadiazoles may occur in the form of four different isomers: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole and 1,3,4-oxadiazole.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazole derivatives are diverse and depend on the specific compound. For example, some derivatives can undergo hydroxylation and then conjugation with sulfate.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary greatly depending on the specific compound. For example, some derivatives are solid at room temperature.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazole derivatives can vary greatly depending on the specific compound and its biological target. Some derivatives have shown to depolarize bacterial membranes and regulate siderophore biosynthesis and heme regulation.

Safety and Hazards

Some 1,2,4-oxadiazole derivatives may be harmful if swallowed and may cause skin and eye irritation.

Future Directions

The interest in 1,2,4-oxadiazoles’ biological application has been doubled in the last fifteen years. They are considered a perfect framework for novel drug development. Future research will likely continue to explore the potential of these compounds in various scientific areas, including pharmaceutical industry, drug discovery, and more.